Ethyl 5-methyl-2-(2-phenylethenyl)-1,3-oxazole-4-carboxylate

• CAS No.: 89723-85-3
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: ethyl 5-methyl-2-(2-phenylethenyl)-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C15H15NO3/c1-3-18-15(17)14-11(2)19-13(16-14)10-9-12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
• InChI Key: RNSGIYBVRGMNRH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=N1)C=CC2=CC=CC=C2)C

Description

Ethyl 5-methyl-2-(2-phenylethenyl)-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2-cinnamoylaminoacetoacetate (5.7 g) and phosphorus oxychloride (40 ml) was heated on an oil bath at 100°-110° C. for 30 minutes and the phosphorus oxychloride was distilled off under reduced pressure. The residue was neutralized with aqueous sodium hydrogen carbonate and extracted with chloroform. The chloroform layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was then distilled off and the residue was treated with hexane to give ethyl 5-methyl-2-styryl-4-oxazolecarboxylate as crystals; yield 4.3 g (80.7%). Recrystallization from ethanol gave light-yellow prisms melting at 98°-99° C.